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Compound of Interest

Compound Name:
4,4'-(1,3-

Dimethylbutylidene)diphenol

Cat. No.: B1346820 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Bisphenol MIBK, scientifically known as 2,2-bis(4'-hydroxyphenyl)-4-methylpentane, is a

member of the bisphenol family of chemical compounds. Characterized by two hydroxyphenyl

functional groups, it shares structural similarities with the more widely known Bisphenol A

(BPA). This technical guide provides an in-depth overview of Bisphenol MIBK, including its

chemical and physical properties, probable synthesis and purification methodologies, analytical

techniques for its determination, and an exploration of its toxicological profile and potential as

an endocrine disruptor. The information is presented to support research, scientific

investigation, and drug development activities.

Chemical and Physical Properties
Bisphenol MIBK is an organic compound with the chemical formula C18H22O2.[1][2] It is also

referred to by several synonyms, including 4,4'-(1,3-Dimethylbutylidene)bis[phenol], 2,2-(4-

Hydroxyphenyl)-4-methylpentane, and Bis MIBK.[1]

Table 1: Chemical Identifiers for Bisphenol MIBK
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Identifier Value

IUPAC Name
4-[2-(4-hydroxyphenyl)-4-methylpentan-2-

yl]phenol

CAS Number 6807-17-6

Molecular Formula C18H22O2

InChI Key VHLLJTHDWPAQEM-UHFFFAOYSA-N

SMILES CC(C)CC(C)(c1ccc(O)cc1)c1ccc(O)cc1

Table 2: Physicochemical Properties of Bisphenol MIBK

Property Value Source

Molecular Weight 270.37 g/mol [2]

Melting Point 150 °C [2]

Boiling Point 430.0 ± 25.0 °C at 760 mmHg [2]

Flash Point 198.7 ± 17.8 °C [2]

Density 1.1 ± 0.1 g/cm³ [2]

Refractive Index 1.572 [2]

PSA (Polar Surface Area) 40.5 Å² [2]

XLogP3 4.8 [2]

Synthesis and Purification
While specific, detailed experimental protocols for the synthesis of Bisphenol MIBK are not

readily available in the reviewed literature, a probable synthesis route can be inferred from the

well-established production methods for other bisphenols, such as Bisphenol A and Bisphenol

B.[3][4] The most likely method is the acid-catalyzed condensation of phenol with methyl

isobutyl ketone (MIBK).
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Probable Synthesis Methodology
The synthesis would likely involve the reaction of two equivalents of phenol with one equivalent

of methyl isobutyl ketone in the presence of a strong acid catalyst, such as sulfuric acid or a

sulfonated polystyrene ion-exchange resin.[3][4] The reaction is typically carried out at elevated

temperatures.

Experimental Workflow: Synthesis of Bisphenol MIBK

Reactants

Phenol

Stirred Tank Reactor
(Elevated Temperature)

Methyl Isobutyl Ketone (MIBK) Acid Catalyst
(e.g., H₂SO₄ or Ion-Exchange Resin)
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Condensation Reaction
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Caption: Probable synthesis workflow for Bisphenol MIBK.

Purification
The crude product from the synthesis will contain unreacted starting materials, the desired p,p'-

isomer of Bisphenol MIBK, the o,p'-isomer, and other byproducts. Purification is crucial to

isolate the desired isomer with high purity. Based on purification methods for similar

bisphenols, a multi-step process involving crystallization is expected.[5][6][7]

Experimental Protocol: Purification of Bisphenol MIBK
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Adduct Formation: The crude product is mixed with an excess of phenol and a specific

amount of water. The mixture is heated to form a homogeneous liquid phase.

Crystallization: The solution is then cooled to induce the crystallization of the Bisphenol

MIBK-phenol adduct.

Filtration/Centrifugation: The crystallized adduct is separated from the mother liquor, which

contains the majority of the impurities.[5]

Washing: The crystals are washed with a suitable solvent, such as a mixture of water and an

organic solvent (e.g., toluene), to remove residual impurities.[6]

Phenol Removal: The purified adduct is then treated to remove the phenol, typically through

distillation or steam stripping, to yield high-purity Bisphenol MIBK.

Analytical Methods
A variety of analytical techniques can be employed for the determination and quantification of

Bisphenol MIBK in various matrices. The choice of method depends on the sample matrix, the

required sensitivity, and the available instrumentation.

Table 3: Analytical Techniques for Bisphenol Analysis
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Technique Detector
Sample
Preparation

Key Features

HPLC Fluorescence (FLD)

Liquid-liquid

extraction, Solid-

phase extraction

(SPE)

Good sensitivity and

selectivity for phenolic

compounds.[8]

GC-MS
Mass Spectrometry

(MS)

Derivatization (e.g.,

silylation), Liquid-

liquid extraction

High selectivity and

structural

confirmation.[9][10]

LC-MS/MS

Tandem Mass

Spectrometry

(MS/MS)

SPE, QuEChERS

Very high sensitivity

and selectivity,

suitable for complex

matrices.[11][12]

Gas Chromatography-Mass Spectrometry (GC-MS) - A
General Protocol

Extraction: The sample containing Bisphenol MIBK is extracted with a suitable organic

solvent.

Derivatization: The hydroxyl groups of Bisphenol MIBK are derivatized, for example, through

silylation using a reagent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA), to increase

its volatility and improve chromatographic performance.[9]

GC Separation: The derivatized sample is injected into a gas chromatograph equipped with a

suitable capillary column (e.g., HP-1MS) to separate the analyte from other components.[9]

MS Detection: The separated components are introduced into a mass spectrometer for

detection and quantification. The mass spectrometer is typically operated in selected ion

monitoring (SIM) mode for enhanced sensitivity and selectivity.[9]

Toxicity and Endocrine Disruption
The toxicological profile of Bisphenol MIBK has not been as extensively studied as that of BPA.

However, due to its structural similarity, it is anticipated to exhibit similar biological activities,
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including endocrine-disrupting properties.

GHS Classification
Based on available data, Bisphenol MIBK is classified with the following hazards:

Eye irritation (Category 2)

Specific target organ toxicity – single exposure (Category 3)

Reproductive toxicity (Category 1B)

Hazardous to the aquatic environment, short-term (Acute) - Category Acute 1

Hazardous to the aquatic environment, long-term (Chronic) - Category Chronic 1

The signal word is "Danger".

Endocrine Disruption
Bisphenols, including BPA, are known endocrine-disrupting chemicals (EDCs) that can interfere

with the body's hormonal systems.[13][14] The primary mechanism of action is through

interaction with nuclear receptors, particularly estrogen receptors (ERα and ERβ).[15][16]

Signaling Pathway: General Mechanism of Bisphenol Endocrine Disruption
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Caption: Simplified signaling pathway of bisphenol endocrine disruption.

By binding to estrogen receptors, Bisphenol MIBK can mimic the effects of endogenous

estrogens, leading to a cascade of downstream effects that can disrupt normal physiological

processes.[17] In vitro studies on other bisphenols have demonstrated their potential to induce

cytotoxicity and oxidative stress.[18][19][20]

Applications
Bisphenol MIBK is primarily used as a monomer in the production of polycarbonate plastics and

epoxy resins.[9] It can also be utilized as an antioxidant in plastics and rubber to prevent

oxidative degradation.[1][21] Its structural properties, such as steric hindrance provided by the

dimethylbutylidene group, can enhance its performance as an antioxidant.[1]
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Conclusion
Bisphenol MIBK is a significant member of the bisphenol family with applications in polymer

chemistry and as an industrial antioxidant. While detailed experimental data for this specific

compound are limited in publicly available literature, its properties and reactivity can be largely

inferred from its better-studied analogs. Its classification as a reproductive toxicant and a

potential endocrine disruptor warrants careful handling and further investigation into its

toxicological profile and environmental fate. This guide provides a foundational understanding

for researchers and professionals working with or encountering this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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